1-(3-Bromophenyl)cyclopentan-1-ol
Cat. No. B2967037
M. Wt: 241.128
InChI Key: ZYMFSRNLGZANMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([Br:7])[cH:8]1.[CH2:9]([Li:10])[CH2:11][CH2:12][CH3:13].[O:14]=[C:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1>>[c:2]1([C:15]2([OH:14])[CH2:16][CH2:17][CH2:18][CH2:19]2)[cH:3][cH:4][cH:5][c:6]([Br:7])[cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Brc1cccc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCCC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1(c2cccc(Br)c2)CCCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
